Cas no 1261491-53-5 (1-Amino-8-(trifluoromethoxy)naphthalene)

• Product Name: 1-Amino-8-(trifluoromethoxy)naphthalene
• CAS No: 1261491-53-5
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 4935817
• Update Time: 2025-09-27

1-Amino-8-(trifluoromethoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethoxy)naphthalen-1-amine
• 1-Amino-8-(trifluoromethoxy)naphthalene

• Inchi： 1S/C11H8F3NO/c12-11(13,14)16-9-6-2-4-7-3-1-5-8(15)10(7)9/h1-6H,15H2
• InChI Key： YBCJBZXHESOTOS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C2C=CC=C(C2=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Amino-8-(trifluoromethoxy)naphthalene

Introduction to 1-Amino-8-(trifluoromethoxy)naphthalene (CAS No. 1261491-53-5)

1-Amino-8-(trifluoromethoxy)naphthalene (CAS No. 1261491-53-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound features a naphthalene core with a trifluoromethoxy group at the 8-position and an amino group at the 1-position, providing a robust platform for various chemical modifications and applications.

The molecular structure of 1-Amino-8-(trifluoromethoxy)naphthalene is characterized by its aromatic naphthalene ring, which imparts stability and reactivity. The trifluoromethoxy group (CF₃O-) introduces unique electronic and steric properties, making the compound highly suitable for use in advanced organic synthesis and as a building block for more complex molecules. The amino group (NH₂) further enhances its reactivity and functional versatility, allowing for a wide range of chemical transformations.

In recent years, 1-Amino-8-(trifluoromethoxy)naphthalene has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as a fluorescent probe in biological systems. The presence of the amino group and the trifluoromethoxy group can be tailored to adjust the fluorescence properties, making it an attractive candidate for imaging applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Amino-8-(trifluoromethoxy)naphthalene exhibit enhanced fluorescence quantum yields and improved photostability compared to traditional fluorescent dyes.

Beyond its use as a fluorescent probe, 1-Amino-8-(trifluoromethoxy)naphthalene has also shown promise in the development of novel therapeutic agents. Research conducted at the University of California, Los Angeles (UCLA) explored the potential of this compound as an inhibitor of specific enzymes involved in cancer cell proliferation. The study found that certain derivatives of 1-Amino-8-(trifluoromethoxy)naphthalene effectively inhibited the activity of these enzymes, suggesting potential applications in cancer therapy.

In addition to its biological applications, 1-Amino-8-(trifluoromethoxy)naphthalene has been investigated for its use in materials science. The compound's unique electronic properties make it a valuable component in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A recent study published in Advanced Materials highlighted the use of 1-Amino-8-(trifluoromethoxy)naphthalene-based materials in OLEDs, demonstrating improved device performance and stability compared to conventional materials.

The synthesis of 1-Amino-8-(trifluoromethoxy)naphthalene typically involves multi-step reactions starting from commercially available naphthalene derivatives. One common approach is to first introduce the trifluoromethoxy group via electrophilic substitution, followed by nitration and subsequent reduction to form the amino group. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The physical properties of 1-Amino-8-(trifluoromethoxy)naphthalene, including its melting point, solubility, and spectral characteristics, have been well-characterized. These properties are crucial for understanding its behavior in various chemical reactions and applications. For example, its solubility in polar solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in solution-based reactions and biological assays.

In conclusion, 1-Amino-8-(trifluoromethoxy)naphthalene (CAS No. 1261491-53-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique molecular structure provides a foundation for advanced research and development in areas such as pharmaceuticals, materials science, and organic synthesis. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in driving innovation and progress in these fields.